Cas no 1203103-63-2 (2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one
• CAS No: 1203103-63-2
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 6357418
• PubChem ID: 45503218
• Update Time: 2025-05-17

2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one
• 2-{1H,2H,3H,4H-cyclopenta[b]indol-4-yl}-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethan-1-one
• 2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-1-(4-(furan-2-carbonyl)piperazin-1-yl)ethanone
• SR-01000924422
• SR-01000924422-1
• F5724-0021
• AKOS024517242
• 1203103-63-2
• 2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethanone

• Inchi： 1S/C22H23N3O3/c26-21(23-10-12-24(13-11-23)22(27)20-9-4-14-28-20)15-25-18-7-2-1-5-16(18)17-6-3-8-19(17)25/h1-2,4-5,7,9,14H,3,6,8,10-13,15H2
• InChI Key： XZQQUKSARVWSTK-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2C2CCCC1=2)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one

Introduction to 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one (CAS No. 1203103-63-2)

The compound 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one, identified by its CAS number 1203103-63-2, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising pharmacological properties. The presence of a cyclopentabindol moiety combined with a piperazine and furan scaffold suggests potential applications in the development of novel therapeutic agents. This introduction explores the compound's chemical structure, biological activities, and recent research developments that highlight its significance in modern drug discovery.

The chemical structure of 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one is characterized by a rigid cyclopentabindol ring system, which is known for its ability to modulate biological pathways through interactions with specific receptors. The incorporation of a piperazine group enhances the compound's solubility and bioavailability, while the furan moiety introduces additional functional diversity. These structural elements contribute to the compound's potential as a lead molecule in the design of small-molecule drugs.

Recent studies have demonstrated that derivatives of cyclopentabindol exhibit significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The piperazine component further extends these pharmacological effects by interacting with various neurotransmitter receptors. Preliminary investigations suggest that compounds featuring this structural motif may have applications in treating neurological disorders such as depression, anxiety, and cognitive impairments. The furan ring adds another layer of complexity, potentially influencing metabolic stability and bioavailability.

In the context of drug discovery, the synthesis and characterization of 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one represent a valuable contribution to the medicinal chemistry literature. The compound's unique scaffold provides a foundation for further structural optimization and functionalization. Researchers are exploring modifications to enhance its pharmacological profile while maintaining or improving its target specificity. This approach aligns with current trends in drug development, which emphasize the importance of rational design and structure-based drug discovery.

The biological activity of this compound has been evaluated in several preclinical models. Initial assays indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic effects. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile. The combination of computational modeling and high-throughput screening techniques is being employed to accelerate these efforts. These methodologies allow researchers to predict binding interactions and optimize lead compounds more efficiently than traditional experimental approaches.

The significance of this compound extends beyond its immediate pharmacological applications. Its structural features make it a valuable scaffold for developing new classes of drugs targeting neurological disorders. Additionally, the presence of both cyclopentabindol and furan moieties offers opportunities for interdisciplinary research involving organic chemistry, biochemistry, and pharmacology. Such collaborations are essential for advancing our understanding of complex biological systems and designing more effective therapeutic strategies.

As research continues to evolve, the role of computational tools in drug discovery is becoming increasingly prominent. Molecular docking simulations and virtual screening have emerged as powerful techniques for identifying promising lead compounds like 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one (CAS No. 1203103-63-2). These methods enable researchers to explore vast chemical spaces efficiently and identify candidates with high binding affinity for target proteins. By integrating computational approaches with experimental validation, scientists can accelerate the development pipeline and bring new treatments to patients more quickly.

The future prospects for this compound are promising. Ongoing research aims to refine its pharmacological properties through structural modifications and analog synthesis. Additionally, explorations into its potential applications in other therapeutic areas are being pursued. For instance, its interaction with inflammatory pathways has been hypothesized based on preliminary data from related compounds. Such investigations could open new avenues for treating conditions ranging from autoimmune diseases to metabolic disorders.

In conclusion,2-{1H,2H,3H,4H-cyclopentabindol}-4-ylyl)-1-(4-(furan 20carbonyl)piperazin 21 ylethan 21 one(CAS No. 1203103 63 22) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic domains particularly neurological disorders Its unique structural features including the cyclopentabindol piperazine furan moieties make it an attractive scaffold for further drug development Research efforts are focused on optimizing its pharmacological profile through computational modeling highthroughput screening and experimental validation These collective efforts underscore the importance of interdisciplinary collaboration in advancing modern drug discovery